Cas no 1261900-51-9 (2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid
• CAS No: 1261900-51-9
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• MDL: MFCD18318647
• CID: 5177928
• Update Time: 2026-03-05

2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(3-N,N-DIMETHYLSULFAMOYLPHENYL)NICOTINIC ACID
• 2-Chloro-5-[3-(dimethylsulfamoyl)phenyl]pyridine-3-carboxylic acid
• 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318647
• Inchi： 1S/C14H13ClN2O4S/c1-17(2)22(20,21)11-5-3-4-9(6-11)10-7-12(14(18)19)13(15)16-8-10/h3-8H,1-2H3,(H,18,19)
• InChI Key： HGXUXPWDAFUWJT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(=C1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 506
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid

Professional Introduction to 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic Acid (CAS No. 1261900-51-9)

2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid, identified by its CAS number 1261900-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nicotinic acid derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group and a N,N-dimethylsulfamoyl substituent on the phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid involve meticulous chemical processes that ensure high purity and yield. The chloro substitution at the 2-position enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. Meanwhile, the N,N-dimethylsulfamoyl group at the 3-position introduces a polar and hydrophilic moiety, which can influence both the solubility and binding affinity of the compound.

In recent years, nicotinic acid derivatives have been extensively studied for their potential in modulating various biological pathways. Notably, compounds with structural similarities to 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The unique combination of functional groups in this compound makes it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid is its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are integral to various physiological processes, including neurotransmission, muscle contraction, and cognitive function. Research indicates that modulating nAChRs can have therapeutic benefits in conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction. The structural features of this compound may enable it to bind selectively to specific nAChR subtypes, thereby offering a targeted therapeutic approach.

Moreover, the N,N-dimethylsulfamoyl group in 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid has been shown to enhance the bioavailability and metabolic stability of related compounds. This feature is particularly important in pharmaceutical development, where optimizing drug properties can significantly impact efficacy and patient compliance. Recent studies have demonstrated that sulfamoylated derivatives exhibit improved pharmacokinetic profiles compared to their non-sulfamoylated counterparts.

The potential applications of 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid extend beyond central nervous system disorders. Emerging research suggests that this compound may also have anti-inflammatory and antioxidant properties. The chloro group can participate in further functionalization, allowing for the creation of hybrid molecules with enhanced biological activities. Such hybridization strategies are increasingly being employed in drug design to achieve multitarget engagement and synergistic effects.

In conclusion, 2-Chloro-5-(3-N,N-dimethylsulfamoylphenyl)nicotinic acid (CAS No. 1261900-51-9) represents a significant advancement in the field of nicotinic acid derivatives. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.